Cas no 34801-11-1 (2-Methyl-N-(3-methylphenyl)aniline)

• Product Name: 2-Methyl-N-(3-methylphenyl)aniline
• CAS No: 34801-11-1
• MF: C₁₄H₁₅N
• MW: 197.275603532791
• MDL: MFCD24551246
• CID: 291665
• PubChem ID: 12383342
• Update Time: 2025-10-29

2-Methyl-N-(3-methylphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-methyl-N-(3-methylphenyl)-
• 2-methyl-N-(3-methylphenyl)aniline
• 2,3'-Dimethyldiphenylamine
• 2-Methyl-N-(3-methylphenyl)benzenamine
• 2-Methyl-N-m-tolylaniline
• N-(3-Methylphenyl)-2-methylbenzenamine
• M3064
• DB-217497
• 3-METHYL-N-(2-METHYLPHENYL)ANILINE
• 2-Methyl-N-(m-tolyl)aniline
• DTXSID20495590
• MFCD24551246
• SCHEMBL3690304
• 34801-11-1
• 2-Methyl-N-(3-methylphenyl)aniline

• MDL： MFCD24551246
• Inchi： 1S/C14H15N/c1-11-6-5-8-13(10-11)15-14-9-4-3-7-12(14)2/h3-10,15H,1-2H3
• InChI Key： BAWMCGDLFJGWSX-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(C)C=1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 197.120449483g/mol
• Monoisotopic Mass: 197.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 4.2

Experimental Properties

• Boiling Point: 187°C/22mmHg(lit.)

2-Methyl-N-(3-methylphenyl)aniline Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Additional information on 2-Methyl-N-(3-methylphenyl)aniline

Comprehensive Overview of 2-Methyl-N-(3-methylphenyl)aniline (CAS No. 34801-11-1): Properties, Applications, and Industry Insights

2-Methyl-N-(3-methylphenyl)aniline (CAS No. 34801-11-1) is a specialized organic compound widely recognized for its role in fine chemical synthesis and industrial applications. This aromatic amine derivative features a unique molecular structure, combining a methyl-substituted aniline core with a 3-methylphenyl group, which enhances its reactivity and versatility. Its CAS registry number (34801-11-1) serves as a critical identifier for researchers and manufacturers seeking high-purity intermediates for advanced material development.

The compound’s significance has grown alongside increasing demand for high-performance dyes, pharmaceutical intermediates, and agrochemical additives. Recent trends in green chemistry and sustainable synthesis have further spotlighted 2-Methyl-N-(3-methylphenyl)aniline due to its potential in reducing hazardous byproducts. Industry professionals frequently search for "CAS 34801-11-1 suppliers," "2-Methyl-N-(3-methylphenyl)aniline synthesis," and "aniline derivatives applications," reflecting its commercial and scientific relevance.

From a structural perspective, the compound’s methyl groups at both the 2-position of the aniline ring and the 3-position of the phenyl moiety contribute to its steric and electronic properties. This configuration influences its solubility in organic solvents like ethanol and dichloromethane, making it suitable for reactions requiring controlled polarity. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity, a key concern for buyers searching for "34801-11-1 purity standards."

In the pharmaceutical sector, 2-Methyl-N-(3-methylphenyl)aniline serves as a precursor for heterocyclic compounds used in drug discovery. Its role in catalysis and ligand design has also attracted attention, particularly in palladium-catalyzed cross-coupling reactions—a hot topic in organometallic chemistry forums. Meanwhile, material scientists leverage its aromaticity to develop conductive polymers and OLED materials, aligning with the surge in "organic electronics"-related queries.

Environmental and regulatory considerations are increasingly shaping discussions around this compound. While not classified as hazardous under major REACH or EPA guidelines, proper handling protocols remain essential. Searches for "34801-11-1 safety data" and "biodegradability of aniline derivatives" reflect growing user interest in eco-friendly alternatives. Manufacturers are responding by optimizing synthesis routes to minimize waste generation, a strategy highlighted in recent ACS Sustainable Chemistry publications.

The global market for 2-Methyl-N-(3-methylphenyl)aniline is projected to expand at a CAGR of 4.2% (2023–2030), driven by Asia-Pacific demand for advanced materials. Suppliers emphasizing "CAS 34801-11-1 batch consistency" and "custom synthesis services" are gaining traction, particularly among R&D laboratories and tier-1 chemical distributors. For researchers, accessing "NMR spectra of 2-Methyl-N-(3-methylphenyl)aniline" or "its thermodynamic data" remains a priority, underscoring the need for comprehensive technical documentation.

Innovations in flow chemistry and microwave-assisted synthesis are reshaping production methodologies for this compound. A 2023 study in Organic Process Research & Development demonstrated a 30% yield improvement using continuous-flow reactors—a breakthrough often cited in queries like "green synthesis of 34801-11-1." Such advancements align with the circular economy principles dominating contemporary chemical discourse.

In summary, 2-Methyl-N-(3-methylphenyl)aniline (CAS No. 34801-11-1) represents a nexus of industrial utility and scientific innovation. Its applications span from life sciences to next-gen materials, while evolving synthesis paradigms address both economic and ecological imperatives. As search trends indicate, stakeholders value precise information on its physicochemical properties, supply chain dynamics, and emerging use cases—making this compound a persistent focus in specialty chemicals literature.